Cas no 104-09-6 (2-(4-methylphenyl)acetaldehyde)

• Product Name: 2-(4-methylphenyl)acetaldehyde
• CAS No: 104-09-6
• MF: C₉H₁₀O
• MW: 134.175102710724
• MDL: MFCD00047658
• CID: 165024
• PubChem ID: 61006
• Update Time: 2026-05-14

2-(4-methylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde,4-methyl-
• (4-Methylphenyl)acetaldehyde
• 2-(4-methylphenyl)acetaldehyde
• 4-tolyacetaldehyde
• 4-TOLYLACETALDEHYDE
• P-METHYLPHENYLACETALDEHYDE
• 2-p-tolylethanal
• 4-Methylbenzeneacetaldehyde
• Acetaldehyde,p-tolyl
• BENZENEACETALDEHYDE,4-METHYL
• FEMA No. 3071
• p-Tolylacetaldehyde
• FEMA 3071
• Tolylacetaldehyd
• p-Tolylacetaldehyd
• p-Toly-acetoaldehyde
• 2-P-TOLYLACETALDEHYDE
• PARA-TOLUACETALDEHYDE
• PARA-TOLYLACETALDEHYDE
• 2-(p-Tolyl)acetaldehyde

• MDL： MFCD00047658
• Inchi： 1S/C9H10O/c1-8-2-4-9(5-3-8)6-7-10/h2-5,7H,6H2,1H3
• InChI Key： CIXAYNMKFFQEFU-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)CC=O

Computed Properties

• Exact Mass: 134.07300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Density: 1.0052
• Melting Point: 40°C
• Boiling Point: 221.5°C (estimate)
• Refractive Index: 1.5255 (estimate)
• PSA: 17.07000
• LogP: 1.73640
• FEMA: 3071 | P-TOLYLACETALDEHYDE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-(4-methylphenyl)acetaldehyde

Recent Advances in the Study of 2-(4-Methylphenyl)acetaldehyde (CAS: 104-09-6) in Chemical Biology and Pharmaceutical Research

2-(4-Methylphenyl)acetaldehyde (CAS: 104-09-6) is an aromatic aldehyde that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in synthetic chemistry and potential therapeutic properties. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its direct biological activities. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic utility, and emerging pharmacological relevance.

In the context of synthetic chemistry, 2-(4-methylphenyl)acetaldehyde has been employed as a building block for the construction of complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel Schiff base derivatives with antimicrobial activity. The researchers utilized the aldehyde group of 2-(4-methylphenyl)acetaldehyde to form imine linkages with various amines, resulting in compounds that exhibited potent activity against multidrug-resistant bacterial strains. This work underscores the compound's value in developing new antimicrobial agents.

From a pharmacological perspective, recent investigations have revealed that 2-(4-methylphenyl)acetaldehyde may possess intrinsic biological activities. A 2024 preclinical study in Bioorganic & Medicinal Chemistry Letters reported that this compound showed moderate inhibitory effects on inflammatory cytokines in macrophage cell lines, suggesting potential anti-inflammatory applications. The study proposed that the p-methylphenyl moiety might contribute to this activity by interacting with specific protein targets involved in inflammation pathways.

Analytical chemistry advancements have also improved our understanding of 2-(4-methylphenyl)acetaldehyde. A novel LC-MS method developed in 2023 allows for more sensitive detection and quantification of this compound in complex biological matrices, facilitating pharmacokinetic studies. This methodological progress is particularly important as researchers begin to explore the compound's in vivo behavior and metabolic fate.

In drug discovery, structure-activity relationship (SAR) studies incorporating 2-(4-methylphenyl)acetaldehyde have yielded promising results. Several research groups have modified its structure to develop analogs with enhanced potency and selectivity. For instance, replacing the methyl group with halogens has led to compounds with improved binding affinity to certain enzyme targets, as reported in a recent patent application (WO2023124567).

Despite these advances, challenges remain in fully characterizing the safety profile and therapeutic potential of 2-(4-methylphenyl)acetaldehyde. Current research is focusing on elucidating its mechanism of action at the molecular level and optimizing its physicochemical properties for potential pharmaceutical applications. Future directions may include exploring its use in combination therapies or as a scaffold for targeted drug delivery systems.

In conclusion, 2-(4-methylphenyl)acetaldehyde (CAS: 104-09-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a potentially bioactive molecule makes it a valuable subject for ongoing investigation. The recent studies highlighted in this brief demonstrate the compound's versatility and suggest promising avenues for future research and development in medicinal chemistry and drug discovery.